Cas no 33538-99-7 (2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-)

• Product Name: 2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-
• CAS No: 33538-99-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 321618
• PubChem ID: 271169
• Update Time: 2025-04-19

2-Propenal,3-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2-hydroxy-5-methoxyphenyl)-
• (Z)-3-(2-hydroxy-5-methoxyphenyl)prop-2-enal
• 2-hydroxy-5-methoxycinnamaldehyde
• 2-hydroxymethyl-5-methoxy-1-methyl-1H-pyridin-4-one
• 5-Methoxy-2-hydroxymethyl-1-methyl-4-pyridon
• 5-Methoxy-2-hydroxyzimtaldehyd
• 33538-99-7
• 3-(2-Hydroxy-5-methoxyphenyl)-2-propenal
• DTXSID701275722

• Inchi： 1S/C10H10O3/c1-13-9-4-5-10(12)8(7-9)3-2-6-11/h2-7,12H,1H3
• InChI Key： AQYVEMYTTRZFIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C=CC=O)=C1)O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 368.6°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.593
• PSA: 46.53000
• LogP: 1.61290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols